Cas no 337463-65-7 (6-Amino-2H-pyrido3,2-B1,4oxazin-3(4H)-one)

• Product Name: 6-Amino-2H-pyrido3,2-B1,4oxazin-3(4H)-one
• CAS No: 337463-65-7
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• MDL: MFCD10000807
• CID: 293434
• PubChem ID: 22060563
• Update Time: 2025-04-19

6-Amino-2H-pyrido3,2-B1,4oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one
• LogP
• 2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one,6-amino-
• 6-amino-4H-pyrido[3,2-b][1,4]oxazin-3-one
• 337463-65-7
• C90454
• 2H-PYRIDO[3,2-B]-1,4-OXAZIN-3(4H)-ONE, 6-AMINO-
• CHEMBL4517945
• 6-amino-2H-pyrido[3,2-b]-1,4-oxazin-3(4H)-one
• AKOS006303077
• DTXSID00622140
• RIOMUKYDWGTOAF-UHFFFAOYSA-N
• AB55946
• MFCD10000807
• 6-amino-2H-pyrido[3,2-b]-1,4-oxazin-3 (4H)-one
• SCHEMBL655255
• EN300-245692
• 6-AMINO-2H,3H,4H-PYRIDO[3,2-B][1,4]OXAZIN-3-ONE
• 6-AMINO-2H,4H-PYRIDO[3,2-B][1,4]OXAZIN-3-ONE
• 6-Amino-2H-pyrido3,2-B1,4oxazin-3(4H)-one

• MDL： MFCD10000807
• Inchi： 1S/C7H7N3O2/c8-5-2-1-4-7(9-5)10-6(11)3-12-4/h1-2H,3H2,(H3,8,9,10,11)
• InChI Key： RIOMUKYDWGTOAF-UHFFFAOYSA-N
• SMILES： O1CC(NC2C1=CC=C(N)N=2)=O

Computed Properties

• Exact Mass: 165.05391
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.432
• Boiling Point: 466.189°C at 760 mmHg
• Flash Point: 235.743°C
• Refractive Index: 1.634
• PSA: 77.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives